Cas no 1784924-19-1 (3,7-Dichloropyrazolo[1,5-a]pyrimidine)

• Product Name: 3,7-Dichloropyrazolo[1,5-a]pyrimidine
• CAS No: 1784924-19-1
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• CID: 4817716
• Update Time: 2025-11-02

3,7-Dichloropyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3,7-Dichloropyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C6H3Cl2N3/c7-4-3-10-11-5(8)1-2-9-6(4)11/h1-3H
• InChI Key： WKFACUQHIAIREB-UHFFFAOYSA-N
• SMILES： ClC1C=NN2C(=CC=NC2=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 1.9
• Topological Polar Surface Area: 30.2

Additional information on 3,7-Dichloropyrazolo[1,5-a]pyrimidine

3,7-Dichloropyrazolo[1,5-a]pyrimidine (CAS No. 1784924-19-1): A Versatile Heterocyclic Compound for Modern Applications

3,7-Dichloropyrazolo[1,5-a]pyrimidine (CAS No. 1784924-19-1) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[1,5-a]pyrimidine derivative features two chlorine atoms at the 3- and 7-positions, which enhance its reactivity and make it a valuable intermediate for synthesizing more complex molecules. The compound's unique structure and properties have positioned it as a key player in the development of novel therapeutic agents and crop protection solutions.

The growing demand for heterocyclic compounds in drug discovery has propelled 3,7-Dichloropyrazolo[1,5-a]pyrimidine into the spotlight. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Recent studies have explored its utility in creating selective JAK inhibitors, addressing a hot topic in autoimmune disease treatment. The compound's ability to modulate biological pathways makes it a focal point for precision medicine development.